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Compound of Interest

Compound Name: Benaxibine

Cat. No.: B1195677 Get Quote

Benaxibine (CAS Number: 27661-27-4) is an alkaloid compound belonging to the quinolone

family. While it has been identified in chemical and drug databases and is noted to have

reached Phase 1 of clinical development, detailed public information regarding its

pharmacological profile remains largely unavailable. This lack of accessible data prevents a

comprehensive analysis of its mechanism of action, receptor binding affinities, and

pharmacokinetic and pharmacodynamic properties.

Limited Available Information
Publicly accessible scientific literature and clinical trial registries do not currently provide in-

depth data on Benaxibine. Chemical databases confirm its identity and basic properties:

Property Value

Chemical Name 4-(D-xylosylamino)benzoic acid

CAS Number 27661-27-4

Molecular Formula C12H15NO6

Molecular Weight 269.25 g/mol

Compound Class Quinolone Alkaloid
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The designation of Benaxibine reaching "Phase 1" clinical trials indicates that it has undergone

initial human safety testing. However, the results of these trials, including pharmacokinetic and

pharmacodynamic data, have not been published in accessible scientific journals or databases.

The Quinolone Alkaloid Context
Quinolone alkaloids are a broad class of compounds known for a wide range of biological

activities. Many synthetic quinolones are well-established as potent antibacterial agents.

However, naturally occurring and other synthetic quinolones can exhibit diverse

pharmacological effects, including anti-inflammatory, anti-cancer, and neuro-active properties.

Without specific research on Benaxibine, its pharmacological activities within this broad class

remain speculative.

Future Outlook
The progression of Benaxibine into further clinical development phases would likely lead to the

publication of its detailed pharmacological profile. Until such data becomes publicly available, a

comprehensive technical guide on its core pharmacology cannot be constructed. Researchers

and drug development professionals interested in Benaxibine should monitor scientific

literature and clinical trial registries for future updates.

Conclusion
While the existence of Benaxibine as an investigational drug is confirmed, the core

requirements for an in-depth technical guide—quantitative data, detailed experimental

protocols, and defined signaling pathways—are not met by the currently available public

information. The scientific community awaits further disclosure of preclinical and clinical data to

fully understand the pharmacological profile of this quinolone alkaloid.

To cite this document: BenchChem. [Benaxibine: An Investigational Quinolone Alkaloid with a
Shrouded Pharmacological Profile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1195677#pharmacological-profile-of-benaxibine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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